3-(Chloromethyl)-1-cyclobutylazetidine-3-carboxylic acid
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Description
3-(Chloromethyl)-1-cyclobutylazetidine-3-carboxylic acid, also known as CCAC, is a chemical compound that has been widely studied for its potential use in scientific research. This compound has been found to have a variety of biochemical and physiological effects, making it a valuable tool for researchers in a number of different fields.
Scientific Research Applications
- CMCAC serves as a crucial raw material and intermediate in organic synthesis. Its chloromethyl group allows it to participate in various reactions, leading to the formation of more complex molecules. Researchers use it as a building block to create novel compounds with specific functionalities .
- CMCAC can be incorporated into hypercrosslinked porous polymer materials. These materials have extremely high surface areas, excellent porosity, and small pore sizes. The chloromethyl groups react with neighboring phenyl rings, forming rigid methylene linkages. As a result, permanent microporous structures with comparable surface areas are obtained. These HCPs find applications in gas storage, drug delivery, and chromatographic separations .
- Due to its porous nature, CMCAC can adsorb pollutants from water and air. Researchers explore its potential for water treatment, especially in removing organic contaminants. Its high surface area and reactivity make it a promising candidate for environmental remediation .
- CMCAC -based materials can act as catalysts due to their unique structure and surface properties. Researchers investigate their use in various catalytic reactions, including organic transformations and green chemistry processes .
- Incorporating CMCAC into drug delivery systems allows controlled release of therapeutic agents. Its porous structure can host drug molecules, protecting them during transit and enabling targeted delivery to specific tissues or cells .
- The high surface area and porosity of CMCAC -derived materials make them suitable for super-capacitor electrodes. These materials can store and release energy efficiently, contributing to advancements in energy storage technology .
Organic Synthesis and Intermediates
Hypercrosslinked Porous Polymers (HCPs)
Environmental Remediation
Catalysis
Drug Delivery Systems
Super-Capacitors and Energy Storage
properties
IUPAC Name |
3-(chloromethyl)-1-cyclobutylazetidine-3-carboxylic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H14ClNO2/c10-4-9(8(12)13)5-11(6-9)7-2-1-3-7/h7H,1-6H2,(H,12,13) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PKWRNBIKJNBHRM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C1)N2CC(C2)(CCl)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H14ClNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
203.66 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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